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Compound of Interest

2-Amino-3-(thiazol-4-yl)propanoic
Compound Name: o
aci

Cat. No.: B084363

Introduction: L-Thiazolylalanine, a non-proteinogenic amino acid, has emerged as a molecule
of significant interest in the fields of biochemistry, drug development, and cosmetics. Its unique
thiazole moiety imparts distinct chemical and biological properties, making it a valuable building
block for novel therapeutic agents and a functional ingredient in advanced skincare
formulations. This technical guide provides a comprehensive overview of the commercial
availability, key properties, biological activities, and analytical methodologies related to L-
Thiazolylalanine, tailored for researchers, scientists, and drug development professionals.

Commercial Availability and Suppliers

L-Thiazolylalanine is available from a range of chemical suppliers, catering to research and
development needs. The compound is typically offered in various purities and quantities. Below
Is a summary of prominent suppliers and their offerings.

Table 1: Commercial Suppliers of L-Thiazolylalanine
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) ) Available
Supplier Product Name(s) Purity .
Quantities
3-(4-Thiazolyl)-L- = 99% (Chiral HPLC)
Chem-Impex ] 250 mg, 1 g, 59[1]
alanine [1]
Sigma-Aldrich (Merck)  L-4-Thiazolylalanine AldrichCPR 100 mg[2]
Thermo Scientific 3-(4-Thiazolyl)-L-
_ _ 95%3] 250 mg, 1 g[3]
Chemicals alanine, 95%
Fmoc-L-(4-thiazolyl)- - )
MedChemExpress ) Not specified Inquire for bulk
Alanine
) ) 250 mg, 1 g, Bulk
MedKoo Thiazolylalanine >98%][4] )
Inquiry[4]
) Boc-3-(4-thiazolyl)-L- ) )
BOC Sciences Industrial Grade Inquire

alanine

Note: Availability and pricing are subject to change. It is recommended to consult the suppliers'
websites for the most current information.

Physicochemical and Technical Data

A thorough understanding of the physicochemical properties of L-Thiazolylalanine is crucial for
its application in research and formulation development.

Table 2: Physicochemical and Technical Data for L-Thiazolylalanine
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Property Value Source(s)

Chemical Identifiers

CAS Number 119433-80-6 [11[2]13][4]

Molecular Formula C6HBN202S [1112]131[4]

Molecular Weight 172.21 g/mol [1][5]

InChi Key WBIBVEQROYRD: P11
YFKPBYRVSA-N

PubChem CID 2761495 [3][5]

Physical Properties

Appearance

Pale white to pale yellow solid

[1]

Solubility

Slightly soluble in water

[3]

Purity and Quality

Purity (typical)

= 95-99%

[11(31[4]

Analytical Method for Purity

Chiral HPLC

[1]

Storage and Handling

Storage Conditions

0 - 8 °C; -20°C for long term

[11(31[4]

Biological Activity and Mechanism of Action

Recent research has highlighted the significant biological effects of L-Thiazolylalanine,

particularly in the context of skin health and aging. Commercially known as Protinol™ in some

cosmetic applications, this amino acid has demonstrated efficacy in improving both epidermal

and dermal skin parameters.[6]

Key Biological Effects:

o Stimulation of Extracellular Matrix Production: In vitro studies using 3D human skin tissue

models have shown that L-Thiazolylalanine significantly increases the production of key

dermal matrix components, including hyaluronic acid and pro-collagen I.[2]
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e Anti-Inflammatory Properties: The compound has been observed to decrease the expression
of inflammatory genes in skin models.[2]

» Enhanced Skin Barrier Function: L-Thiazolylalanine has been shown to strengthen the skin
barrier, a critical function for moisture retention and protection from environmental
aggressors.

» Antioxidant Benefits: It has demonstrated antioxidant properties, including the ability to
increase Heat Shock Protein 70 (HSP70) and decrease reactive oxygen species (ROS)
production following UV exposure.

e Wound Healing: In vitro models have indicated that L-Thiazolylalanine has beneficial effects
on wound closure mechanisms.

Proposed Signaling Pathway: TGF-B/Smad Pathway in Collagen Synthesis

The observed increase in pro-collagen | production by L-Thiazolylalanine strongly suggests the
involvement of the Transforming Growth Factor-beta (TGF-3) signaling pathway, a primary
regulator of collagen synthesis in fibroblasts. While the direct molecular target of L-
Thiazolylalanine within this pathway requires further elucidation, a plausible mechanism is its
ability to positively modulate this pathway, leading to the transcription of collagen genes.
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Proposed mechanism of L-Thiazolylalanine in stimulating collagen synthesis via the TGF-
B/Smad pathway.
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Experimental Protocols

Detailed experimental protocols for the biological evaluation of L-Thiazolylalanine are essential
for reproducible research. While specific, detailed protocols from the cited literature are not fully
available, the following methodologies are based on standard techniques used in the field for
similar assessments.

1. In Vitro 3D Human Skin Model Assay

» Objective: To assess the effect of L-Thiazolylalanine on the expression of dermal matrix
proteins.

o Methodology:

o Model: Utilize commercially available 3D human reconstructed skin models (e.g.,
EpiDermFT™, Phenion® Full-Thickness Skin Model).

o Culture: Culture the skin models according to the manufacturer's instructions.

o Treatment: Topically apply a formulation containing a specified concentration of L-
Thiazolylalanine (e.g., 0.3%) or a vehicle control to the tissue surface.[2]

o Incubation: Incubate for a defined period (e.g., 24-72 hours).
o Analysis:

» Gene Expression: Harvest the tissues, extract total RNA, and perform quantitative real-
time PCR (qRT-PCR) to measure the mRNA levels of genes such as COL1A1 (Collagen
Type | Alpha 1 Chain), HAS2 (Hyaluronan Synthase 2), and relevant inflammatory
markers.

» Protein Analysis: Homogenize the tissues to extract total protein. Analyze pro-collagen |
and hyaluronic acid levels using enzyme-linked immunosorbent assays (ELISAS).
Histological analysis with specific staining (e.g., Masson's trichrome for collagen) can
also be performed on tissue cross-sections.

2. HPLC Method for Quantification (General Approach)
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» Objective: To develop a High-Performance Liquid Chromatography (HPLC) method for the
quantification of L-Thiazolylalanine in bulk material or formulations.

o Methodology (based on analysis of similar amino acid derivatives):
o Instrumentation: A standard HPLC system with a UV detector.

o Column: Areverse-phase C18 column (e.g., 4.6 mm x 150 mm, 5 um particle size) is a
common choice for separating polar to moderately non-polar analytes.

o Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous buffer (e.qg.,
phosphate buffer at a controlled pH) and an organic solvent (e.g., acetonitrile or
methanol). The specific ratio and gradient profile would need to be optimized.

o Flow Rate: Typically around 1.0 mL/min.

o Detection: UV detection at a wavelength where the thiazole ring exhibits significant
absorbance (e.g., around 230-260 nm, to be determined by UV scan).

o Quantification: Prepare a calibration curve using certified reference standards of L-
Thiazolylalanine. The concentration of the analyte in a sample is determined by comparing
its peak area to the calibration curve.

o Validation: The method should be validated according to ICH guidelines for parameters
such as linearity, accuracy, precision, specificity, and robustness.

3. Experimental Workflow for Biological Evaluation
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A logical workflow for the comprehensive evaluation of L-Thiazolylalanine's effects on skin.

Conclusion

L-Thiazolylalanine is a commercially available amino acid derivative with compelling biological
activities, particularly in the realm of skin health. Its ability to stimulate collagen and hyaluronic
acid production, coupled with its anti-inflammatory and antioxidant properties, makes it a
promising candidate for further research and development in pharmaceuticals and cosmetics.
The proposed mechanism of action via modulation of the TGF-3/Smad pathway provides a
solid foundation for more detailed mechanistic studies. The experimental frameworks provided
in this guide offer a starting point for researchers to design and execute robust studies to
further explore the potential of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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